Cas no 32745-80-5 (1-2-(1-ADAMANTYL)ETHYLADAMANTANE)

• Product Name: 1-2-(1-ADAMANTYL)ETHYLADAMANTANE
• CAS No: 32745-80-5
• MF: C₂₂H₃₄
• MW: 298.505366802216
• CID: 3939840
• Update Time: 2025-06-13

1-2-(1-ADAMANTYL)ETHYLADAMANTANE Chemical and Physical Properties

Names and Identifiers

• Tricyclo[3.3.1.13,7]decane, 1,1'-(1,2-ethanediyl)bis-
• 1-[2-(1-adamantyl)ethyl]adamantane
• 1-2-(1-ADAMANTYL)ETHYLADAMANTANE

• Inchi： 1S/C22H34/c1(21-9-15-3-16(10-21)5-17(4-15)11-21)2-22-12-18-6-19(13-22)8-20(7-18)14-22/h15-20H,1-14H2
• InChI Key： QHOHVQMXSAPBPK-UHFFFAOYSA-N
• SMILES： C(C12CC3CC(CC(C3)C1)C2)CC12CC3CC(CC(C3)C1)C2

Additional information on 1-2-(1-ADAMANTYL)ETHYLADAMANTANE

Recent Advances in the Study of 1-2-(1-ADAMANTYL)ETHYLADAMANTANE (CAS: 32745-80-5) in Chemical Biology and Pharmaceutical Research

The compound 1-2-(1-ADAMANTYL)ETHYLADAMANTANE (CAS: 32745-80-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 1-2-(1-ADAMANTYL)ETHYLADAMANTANE as a versatile scaffold in medicinal chemistry. Its adamantane-based structure provides exceptional stability and lipophilicity, making it an attractive candidate for drug design. Researchers have explored its potential as a modulator of various biological targets, including enzymes and receptors involved in neurodegenerative diseases and viral infections.

One of the most promising areas of research involves the compound's interaction with viral proteins. Preliminary in vitro studies have demonstrated that 1-2-(1-ADAMANTYL)ETHYLADAMANTANE exhibits inhibitory effects against certain viral proteases, suggesting its potential as an antiviral agent. Further investigations are underway to elucidate the precise mechanism of action and optimize its pharmacological properties.

In addition to its antiviral potential, recent publications have reported on the compound's ability to cross the blood-brain barrier (BBB), a critical feature for the development of treatments for central nervous system (CNS) disorders. This property, combined with its low toxicity profile in preclinical models, positions 1-2-(1-ADAMANTYL)ETHYLADAMANTANE as a promising candidate for further development in neuropharmacology.

The synthesis of 1-2-(1-ADAMANTYL)ETHYLADAMANTANE has also seen advancements, with researchers developing more efficient and scalable routes to produce the compound. These improvements in synthetic methodology are expected to facilitate further research and potential commercialization of derivatives based on this core structure.

Looking ahead, several research groups are focusing on structure-activity relationship (SAR) studies to optimize the biological activity of 1-2-(1-ADAMANTYL)ETHYLADAMANTANE derivatives. These efforts aim to enhance selectivity, potency, and pharmacokinetic properties while maintaining the favorable characteristics of the parent compound.

In conclusion, the growing body of research on 1-2-(1-ADAMANTYL)ETHYLADAMANTANE (CAS: 32745-80-5) underscores its potential as a valuable tool in drug discovery and development. Its unique chemical properties, combined with promising biological activities, make it a compound of significant interest for pharmaceutical researchers. Continued investigation into its mechanisms of action and therapeutic applications is warranted to fully realize its potential in addressing unmet medical needs.